2,5-Dimethoxyterephthalohydrazide
Overview
Description
Synthesis Analysis
The synthesis of a compound related to “2,5-Dimethoxyterephthalohydrazide” has been reported in the literature. A covalent organic framework (COF) was synthesized by a polycondensation reaction of 2,5-dimethoxyterephthalohydrazide (DMTH), 1,3,5-triformylbenzene (TFB), and 2-hydroxy-1,3,5-benzenetricarbaldehyde (SOH) under solvothermal conditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,5-Dimethoxyterephthalohydrazide” are not explicitly provided in the search results .
Scientific Research Applications
- DMTH can serve as a monomer for synthesizing Covalent Organic Frameworks (COFs) . These porous materials exhibit high surface areas and tunable properties. For instance, researchers have used DMTH to create COFs like COF-JLU4 and Tf-DHzOMe . These frameworks find applications in gas storage, catalysis, and separation processes.
- By condensing DMTH with 1,3,5-triformylbenzene, scientists have synthesized a hydrazone-based COF. This material boasts excellent porosity (up to 1501 m²/g), high crystallinity, and stability. Its large surface area makes it promising for gas adsorption, sensing, and drug delivery applications .
Covalent Organic Frameworks (COFs) Monomer
Hydrazone-Based Covalent Organic Frameworks
Safety and Hazards
Mechanism of Action
Target of Action
2,5-Dimethoxyterephthalohydrazide (DMTH) is primarily used in the synthesis of covalent organic frameworks (COFs) . These COFs are crystalline porous materials that have shown great potential for various applications, including photocatalysis .
Mode of Action
DMTH interacts with other compounds such as 1,3,5-triformylbenzene (TFB) and 2-hydroxy-1,3,5-benzenetricarbaldehyde (SOH) under solvothermal conditions to form hydrophilic two-dimensional COFs . The resulting COFs exhibit high crystallinity, large surface areas, and good thermal and chemical stability .
Biochemical Pathways
The COFs synthesized using DMTH can serve as photocatalysts for visible-light-driven oxidative coupling reactions of benzylamines in aqueous solution .
Pharmacokinetics
Its use in the synthesis of cofs suggests that its bioavailability may be influenced by factors such as its solubility under solvothermal conditions and its interactions with other compounds .
Result of Action
The primary result of DMTH’s action is the formation of COFs with desirable properties for various applications . For instance, the COFs can be used as photocatalysts for oxidative coupling reactions of benzylamines, exhibiting high conversion, selectivity, and recyclability .
properties
IUPAC Name |
2,5-dimethoxybenzene-1,4-dicarbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O4/c1-17-7-3-6(10(16)14-12)8(18-2)4-5(7)9(15)13-11/h3-4H,11-12H2,1-2H3,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMKFGEOWEBMUDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)NN)OC)C(=O)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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